Cas no 5193-96-4 (2-Bromo-2-methoxyacetic Acid Methyl Ester)

• Product Name: 2-Bromo-2-methoxyacetic Acid Methyl Ester
• CAS No: 5193-96-4
• MF: C₄H₇BrO₃
• MW: 183.000581026077
• MDL: MFCD08689465
• CID: 361012
• PubChem ID: 12616599
• Update Time: 2025-04-19

2-Bromo-2-methoxyacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, bromomethoxy-, methyl ester
• 2-bromo-2-methoxyacetic acid methyl ester
• Methyl 2-bromo-2-methoxyacetate
• SCHEMBL2220653
• FT-0703058
• TVLFFKVMWDJCFG-UHFFFAOYSA-N
• 2-Bromo-2-methoxyaceticAcidMethylEster
• Acetic acid, 2-bromo-2-methoxy-, methyl ester
• AKOS005263935
• 5193-96-4
• Bromo-methoxy-acetic acid methyl ester
• 2-Bromo-2-methoxyacetic Acid Methyl Ester

• MDL： MFCD08689465
• Inchi： 1S/C4H7BrO3/c1-7-3(5)4(6)8-2/h3H,1-2H3
• InChI Key： TVLFFKVMWDJCFG-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)OC

Computed Properties

• Exact Mass: 181.95781
• Monoisotopic Mass: 181.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters